N-(4-chlorophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-(2-oxo-2-piperidin-1-ylethyl)-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H20ClN3O2S2/c19-13-4-6-14(7-5-13)20-16(23)12-26-18-21-15(11-25-18)10-17(24)22-8-2-1-3-9-22/h4-7,11H,1-3,8-10,12H2,(H,20,23)
• InChI Key: RGBKPSSEALYYIX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O2S2
• Molecular Weight: 410.0 g/mol

Description

N-(4-chlorophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H20ClN3O2S2 and its molecular weight is 409.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Researchers have synthesized a range of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The synthesis involved converting ethyl piperidin-4-carboxylate into various intermediates, culminating in the target molecules with confirmed structures via spectroscopic techniques (Iqbal et al., 2017). Another study focused on constructing novel pyrazole and thiazole derivatives from 2-(-Piperidin-1-yl) acetamide, highlighting the versatility of this moiety in synthesizing diverse heterocyclic compounds (Khalil et al., 2017).

Biological Activities and Applications

• Antibacterial Activity : A series of N-substituted acetamide derivatives were synthesized and evaluated for their antibacterial activity. Compounds exhibited moderate inhibitory effects against various bacterial strains, indicating the potential use of these molecules in developing new antibacterial agents (Nafeesa et al., 2017).

• Antimicrobial and Antifungal Properties : Derivatives of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide showed significant antimicrobial activities, especially against fungi. These findings suggest the applicability of such compounds in treating fungal infections (Mokhtari & Pourabdollah, 2013).

• Chemical Synthesis and Molecular Interactions : The synthesis of compounds like N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide and their structural elucidation through crystallography highlight the chemical versatility and potential for detailed molecular interaction studies of such molecules (Ismailova et al., 2014).